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Compound of Interest

Compound Name: tert-Butylcyclopentane

Cat. No.: B16133621

Get Quote

Physical Properties of tert-Butylcyclopentane: A
Technical Guide
This guide provides an in-depth overview of the key physical properties of tert-
Butylcyclopentane, specifically its boiling point and density. It is intended for researchers,

scientists, and professionals in drug development who require accurate physical data and an

understanding of the methodologies used to obtain them.

Core Physical Properties
tert-Butylcyclopentane is a cycloalkane with the chemical formula C₉H₁₈. Accurate knowledge

of its physical properties, such as boiling point and density, is crucial for its application in

chemical synthesis and material science.

Data Presentation
The physical properties of tert-Butylcyclopentane are summarized in the table below. It is

important to note that some variations in reported values exist in the literature, which may be

attributable to different experimental conditions or measurement techniques.
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Physical Property Value Unit Source(s)

Boiling Point 142.9 °C (at 760 mmHg) [1]

172 °C [2]

Density 0.814 g/cm³ [1]

0.775 g/mL [2]

Experimental Protocols
The following sections detail the standard experimental methodologies for determining the

boiling point and density of organic compounds like tert-Butylcyclopentane.

Boiling Point Determination: Thiele Tube Method
The Thiele tube method is a common and efficient technique for determining the boiling point of

a small quantity of liquid.[3] The procedure relies on the principle that the boiling point is the

temperature at which the vapor pressure of the liquid equals the surrounding atmospheric

pressure.[4]

Methodology:

A small amount of the liquid sample (approximately 0.5 mL) is placed in a small test tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube containing the

sample.

The test tube assembly is attached to a thermometer.

This entire setup is then placed in a Thiele tube filled with a high-boiling point liquid, such as

mineral oil.

The side arm of the Thiele tube is gently heated, allowing for uniform heat distribution via

convection currents.[3][4]

As the temperature rises, the air trapped in the capillary tube expands and is expelled,

followed by the vapor of the sample, resulting in a steady stream of bubbles.[3][5]
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The heat source is then removed, and the apparatus is allowed to cool.

The boiling point is recorded as the temperature at which the stream of bubbles ceases and

the liquid is drawn into the capillary tube.[3][6] This indicates that the vapor pressure of the

sample is equal to the atmospheric pressure.[7]
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Workflow for Boiling Point Determination using the Thiele Tube Method.

Density Determination: Vibrating Tube Densitometer
Vibrating tube densitometers are highly accurate instruments used to measure the density of

liquids.[8] The operational principle is based on the relationship between the mass of a

vibrating U-tube and its oscillation frequency.[9]

Methodology:

The instrument is first calibrated using fluids of known density, such as dry air and pure

water.[8]

The sample, tert-Butylcyclopentane, is introduced into the oscillating U-tube within the

densitometer.

The tube is electronically excited to vibrate at its natural resonant frequency.

The instrument measures this resonant frequency. A higher mass (denser liquid) in the tube

will result in a lower resonant frequency.

The density of the sample is then calculated from the measured oscillation period, using

transducer constants obtained during calibration.
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Temperature and pressure are carefully controlled and measured during the process as they

can influence the density reading.

Calibration
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Workflow for Density Measurement using a Vibrating Tube Densitometer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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